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Compound of Interest

Compound Name: 19-Methyleicosanoic acid

Cat. No.: B1598269 Get Quote

A seminal 1954 study by New Zealand researchers R. P. Hansen, F. B. Shorland, and N. J.

Cooke, meticulously documented in the Biochemical Journal, marked the first-ever isolation

and identification of 19-methyleicosanoic acid. This discovery, emerging from the detailed

analysis of butterfat, expanded the known landscape of branched-chain fatty acids and laid the

groundwork for future investigations into their distribution and function in biological systems.

Prior to this pivotal research, the presence of branched-chain fatty acids in natural glycerides

was not widely established. The team from the Fats Research Laboratory, Department of

Scientific and Industrial Research in Wellington, New Zealand, embarked on a systematic

investigation of the minor fatty acid constituents of butterfat. Their work ultimately led to the

successful isolation of this novel C21 iso fatty acid.

Quantitative Data Summary
The initial isolation and characterization of 19-methyleicosanoic acid from butterfat yielded

key quantitative data, which is summarized in the table below.
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Property Value Reference

Chemical Formula C21H42O2 [1]

Molecular Weight 326.56 g/mol [1]

Melting Point 68.5-69.0 °C [1]

Source Butterfat [1]

Experimental Protocols: A Step-by-Step Look at the
Discovery
The isolation and identification of 19-methyleicosanoic acid was a multi-stage process

involving meticulous chemical and physical separation techniques. The detailed methodologies

employed by Hansen, Shorland, and Cooke are outlined below.

Preparation of Fatty Acid Methyl Esters
The initial step involved the conversion of the fatty acids present in butterfat into their

corresponding methyl esters. This was a crucial step to enable subsequent fractional

distillation.

Saponification: Butterfat was saponified using an alcoholic solution of potassium hydroxide.

Esterification: The resulting fatty acid soaps were then esterified by refluxing with methanol

containing concentrated sulfuric acid.

Fractional Distillation of Methyl Esters
The complex mixture of fatty acid methyl esters was subjected to fractional distillation under

reduced pressure to separate them based on their boiling points. This process allowed for the

concentration of the less abundant, higher molecular weight fatty acids.

Isolation of the C21 Fatty Acid Fraction
Through careful fractionation, the researchers were able to isolate a fraction that, based on its

saponification equivalent, corresponded to methyl esters of C21 fatty acids.
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Adsorption Chromatography
To further purify the C21 fraction and separate branched-chain from straight-chain fatty acids,

the methyl esters were subjected to adsorption chromatography.

Adsorbent: Activated alumina was used as the stationary phase.

Elution: The column was eluted with light petroleum, followed by a mixture of light petroleum

and ether. The branched-chain esters were found to be less strongly adsorbed and were

eluted first.

Saponification and Crystallization of the Free Fatty Acid
The purified methyl ester of the C21 branched-chain fatty acid was saponified to yield the free

fatty acid. The free acid was then crystallized from solvents such as acetone and light

petroleum to achieve a high degree of purity.

Structure Elucidation
The determination of the structure of the isolated C21 fatty acid as 19-methyleicosanoic acid
was based on a combination of physical and chemical evidence:

Melting Point: The sharp melting point of the purified acid indicated a high degree of purity.

Mixed Melting Point: A mixed melting point determination with a synthetically prepared

sample of 19-methyleicosanoic acid showed no depression, providing strong evidence for

their identity.

X-ray Crystallography: X-ray diffraction analysis provided information on the crystal structure

and long-chain spacing, which was consistent with that of a C21 iso-fatty acid.

Visualizing the Discovery Process
The logical workflow of the discovery of 19-methyleicosanoic acid can be visualized as a

series of sequential steps, from the initial raw material to the final structural confirmation.
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Workflow for the discovery of 19-Methyleicosanoic acid.
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This pioneering work by Hansen, Shorland, and Cooke not only identified a new natural

product but also refined the techniques for isolating and characterizing minor fatty acid

components from complex lipid mixtures. Their findings paved the way for a deeper

understanding of the diversity and significance of branched-chain fatty acids in the biosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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